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Compound of Interest

Compound Name: Thallium oxide

Cat. No.: B1172409 Get Quote

Thallium-based cuprate superconductors, a prominent class of high-temperature

superconductors, have been the subject of extensive research due to their remarkably high

critical temperatures (Tc). This guide provides a comparative analysis of their performance

against other key high-temperature superconducting materials, supported by experimental data

and detailed methodologies. This information is intended for researchers and scientists in the

fields of materials science and condensed matter physics.

Comparative Performance Data
The performance of high-temperature superconductors is primarily evaluated based on their

critical temperature (Tc), critical current density (Jc), and upper critical magnetic field (Hc2).

Below is a summary of these key metrics for thallium-based superconductors in comparison to

other notable cuprates like YBCO and BSCCO.
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Superconduct
or Family

Compound
Example

Critical
Temperature
(Tc) (K)

Critical
Current
Density (Jc)
(A/cm²) at 77
K, 0 T

Upper Critical
Field (Hc2) (T)

Thallium Oxides

Tl-2223

(Tl₂Ba₂Ca₂Cu₃O₁

₀)

~125 > 10⁵ (thin films) > 100

Tl-1223

(TlBa₂Ca₂Cu₃O₉)
~110 ~ 10⁶ (thin films) ~ 150

Yttrium Barium

Copper Oxide

YBCO

(YBa₂Cu₃O₇)
~93 ~ 10⁶ (thin films) ~ 120-250

Bismuth

Strontium

Calcium Copper

Oxide

BSCCO-2223

(Bi₂Sr₂Ca₂Cu₃O₁

₀)

~110 ~ 10⁵ (tapes) ~ 200

BSCCO-2212

(Bi₂Sr₂CaCu₂O₈)
~85 ~ 10⁵ (tapes) ~ 140

Note: The values presented are typical and can vary significantly based on the fabrication

method, sample quality, and measurement conditions.

Experimental Protocols
The accurate determination of the superconducting properties presented above relies on

standardized experimental techniques.

1. Critical Temperature (Tc) Measurement

The critical temperature is most commonly determined through four-point probe resistivity

measurements and AC magnetic susceptibility measurements.

Four-Point Probe Resistivity: A constant current is passed through the outer two probes of a

four-probe setup in contact with the sample, and the voltage is measured across the inner
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two probes. The temperature of the sample is varied using a cryostat. The Tc is identified as

the temperature at which the electrical resistance drops to zero.

AC Magnetic Susceptibility: The sample is placed within a set of coils, and a small AC

magnetic field is applied. The magnetic susceptibility is measured as the temperature is

lowered. A sharp diamagnetic transition, known as the Meissner effect, indicates the onset of

superconductivity, and the temperature at which this occurs is taken as Tc.

2. Critical Current Density (Jc) Measurement

The critical current density is a measure of the maximum current a superconductor can carry

before losing its superconducting state.

Transport Measurement: This direct method involves passing a current through the

superconducting sample and measuring the voltage drop. The critical current (Ic) is typically

defined as the current at which a small, predefined voltage criterion (e.g., 1 µV/cm) is

detected. The Jc is then calculated by dividing the Ic by the cross-sectional area of the

sample. These measurements are often performed in the presence of an external magnetic

field to evaluate the in-field Jc performance.

Magnetic Measurement: Based on the Bean model, the Jc can be estimated from the

magnetization hysteresis loop (M-H loop) of the superconducting sample measured using a

SQUID (Superconducting Quantum Interference Device) magnetometer. The width of the

hysteresis loop is proportional to the Jc.

3. Upper Critical Field (Hc2) Measurement

The upper critical field is the maximum magnetic field strength at which a material remains

superconducting at a given temperature.

Resistive Method: The electrical resistance of the sample is measured as a function of the

applied magnetic field at a constant temperature below Tc. Hc2 is defined as the magnetic

field at which the resistance reappears or reaches a certain percentage (e.g., 90%) of its

normal state value. This measurement is repeated at various temperatures to map out the

Hc2(T) phase boundary.
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Visualizations
The following diagrams illustrate the crystal structure of a common thallium oxide
superconductor and a typical experimental workflow for its characterization.
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Caption: Workflow for the synthesis and characterization of thallium oxide superconductors.
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Caption: Layered crystal structure of Tl₂Ba₂Ca₂Cu₃O₁₀ (Tl-2223).
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[https://www.benchchem.com/product/b1172409#benchmarking-the-performance-of-
thallium-oxide-superconductors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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